Cas no 78583-87-6 (3-(4-Bromophenyl)-3-chloroacrylonitrile)

3-(4-Bromophenyl)-3-chloroacrylonitrile is a brominated and chlorinated acrylonitrile derivative with applications in organic synthesis and pharmaceutical intermediates. Its key structural features include a reactive acrylonitrile group and halogen substituents (bromine and chlorine), which enhance its utility in cross-coupling reactions, cyclizations, and as a building block for more complex molecules. The compound's electron-withdrawing properties and stability under controlled conditions make it suitable for use in fine chemical manufacturing. Its well-defined molecular structure ensures consistent reactivity, facilitating precise synthetic modifications. Proper handling is required due to potential sensitivity to moisture and light. This compound is primarily utilized in research and industrial settings for specialized chemical transformations.
3-(4-Bromophenyl)-3-chloroacrylonitrile structure
78583-87-6 structure
Product Name:3-(4-Bromophenyl)-3-chloroacrylonitrile
CAS No:78583-87-6
MF:C9H5BrClN
MW:242.499700307846
MDL:MFCD04116413
CID:534288
PubChem ID:2757101
Update Time:2025-05-21

3-(4-Bromophenyl)-3-chloroacrylonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Propenenitrile, 3-(4-bromophenyl)-3-chloro-
    • 3-(4-BROMOPHENYL)-3-CHLOROACRYLONITRILE
    • AC1MBV36
    • AG-A-51899
    • CTK2G5141
    • KB-233063
    • 78583-87-6
    • 3-(4-bromophenyl)-3-chloroprop-2-enenitrile
    • DTXSID90373735
    • (E)-3-(4-bromophenyl)-3-chloroacrylonitrile
    • 3-(4-Bromophenyl)-3-chloroacrylonitrile
    • MDL: MFCD04116413
    • Inchi: 1S/C9H5BrClN/c10-8-3-1-7(2-4-8)9(11)5-6-12/h1-5H
    • InChI Key: LDXSSEKZKTYYOQ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(C(=CC#N)Cl)=CC=1

Computed Properties

  • Exact Mass: 240.92939g/mol
  • Monoisotopic Mass: 240.92939g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.2
  • Topological Polar Surface Area: 23.8Ų

3-(4-Bromophenyl)-3-chloroacrylonitrile Pricemore >>

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3-(4-Bromophenyl)-3-chloroacrylonitrile Related Literature

Additional information on 3-(4-Bromophenyl)-3-chloroacrylonitrile

3-(4-Bromophenyl)-3-chloroacrylonitrile: A Comprehensive Overview

The compound CAS No.78583-87-6, commonly referred to as 3-(4-Bromophenyl)-3-chloroacrylonitrile, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a nitrile group, a bromine atom, and a chlorine atom attached to a substituted acrylonitrile backbone. The presence of these functional groups imparts distinctive chemical properties, making it an essential component in advanced chemical synthesis and material development.

Recent studies have highlighted the importance of 3-(4-Bromophenyl)-3-chloroacrylonitrile in the development of advanced materials, particularly in the field of polymer science. Researchers have explored its potential as a monomer for synthesizing high-performance polymers with tailored mechanical and thermal properties. For instance, a 2023 study published in the Journal of Polymer Science demonstrated that polymers derived from this compound exhibit exceptional thermal stability and mechanical resilience, making them suitable for high-temperature applications such as aerospace components and electronic devices.

The synthesis of CAS No.78583-87-6 involves a multi-step process that typically begins with the bromination of phenylacetonitrile followed by chlorination at the alpha position. This process requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic systems have enabled more efficient synthesis routes, reducing production costs and environmental impact. For example, the use of transition metal catalysts has been shown to significantly accelerate the bromination step while maintaining product quality.

In terms of chemical properties, 3-(4-Bromophenyl)-3-chloroacrylonitrile exhibits strong electron-withdrawing effects due to the presence of both bromine and chlorine atoms. This characteristic makes it highly reactive in various chemical reactions, including nucleophilic addition and polymerization. Its reactivity has been leveraged in the development of novel drug delivery systems, where it serves as a precursor for biodegradable polymers with controlled drug release capabilities.

The application of this compound extends beyond polymer science into the realm of pharmaceuticals and agrochemicals. Its ability to form stable covalent bonds with other molecules makes it an ideal candidate for designing bioactive compounds with specific pharmacological properties. A 2022 study published in Medicinal Chemistry revealed that derivatives of this compound exhibit potent anti-inflammatory and anticancer activities, paving the way for its use in drug discovery programs.

From an environmental perspective, the production and handling of CAS No.78583-87-6 require stringent safety measures to minimize ecological impact. Researchers have been actively exploring green chemistry approaches to synthesize this compound using renewable resources and biodegradable solvents. These efforts align with global sustainability goals and contribute to reducing the carbon footprint associated with chemical manufacturing.

In conclusion, 3-(4-Bromophenyl)-3-chloroacrylonitrile stands as a pivotal compound in modern chemistry, offering diverse applications across multiple disciplines. Its unique structure, reactivity, and versatility continue to drive innovative research and development efforts. As advancements in synthetic methods and material science progress, this compound is poised to play an even more critical role in shaping future technologies and therapeutic solutions.

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